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Compound of Interest

Compound Name: Renierone

Cat. No.: B13780145

Essential Safety and Handling Guide for Renierone

This guide provides crucial safety and logistical information for laboratory personnel handling
Renierone. Given the limited publicly available safety data specific to Renierone, a
conservative approach, treating it as a potent, potentially cytotoxic compound, is mandatory.
The following procedures are based on established best practices for handling hazardous
chemicals in a research and drug development setting.

Chemical and Physical Properties of Renierone

A summary of the known physical and chemical properties of Renierone is provided below.
This information is aggregated from chemical supplier databases.

Property Value

CAS Number 73777-65-8[1]

Molecular Formula C17H17NOb5[1]
Molecular Weight 315.321 g/mol [1]
Density 1.26 g/cm3[1]

Boiling Point 493.5°C at 760 mmHg[1]
Flash Point 252.2°C[1]
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Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against potential exposure to

Renierone. All personnel must be trained in the correct use of the following PPE before

handling the compound.[2]

PPE Category

Item

Specifications and Use

Hand Protection

Chemically resistant gloves

Use nitrile or neoprene gloves
that comply with ASTM D6978-
05 standards for handling
cytotoxic drugs.[3][4] Double
gloving is recommended.
Change gloves immediately if
contaminated and after each

use.

Body Protection

Disposable gown

Wear a long-sleeved, fluid-
resistant disposable gown to
protect clothing and skin from

potential splashes.[5]

Eye and Face Protection

Safety goggles and face shield

Wear safety goggles with side
shields at all times.[6] A full-
face shield should be worn in
situations with a risk of

splashing.[3]

Respiratory Protection

Fit-tested respirator

A fit-tested N95 or higher-level
respirator should be used
when handling powdered
Renierone or when there is a

risk of generating aerosols.[3]

Operational Plan for Handling Renierone

Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.
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Experimental Workflow for Handling Renierone

Preparation Phase

Designate Handling Area

Assemble All Materials

Don Appropriate PPE

Proceed to Handling

ing Phase

Weigh Renierone in Ventilated Enclosure

Dissolve in Solvent

Perform Experimental Procedures

Experiment Complete

Cleanup and IDisposal Phase

Decontaminate Work Surfaces

Dispose of Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Renierone, from preparation to disposal.

Detailed Methodologies

1.

Preparation Phase:

Designate a Handling Area: All work with Renierone should be conducted in a designated
area within a certified chemical fume hood or a biological safety cabinet to control for
potential airborne particles.[3]

Assemble Materials: Before starting, gather all necessary equipment, including the
compound, solvents, glassware, and waste containers.

Don PPE: Put on all required personal protective equipment as specified in the table above.
Ensure a proper fit for all items.

. Handling Phase:

Weighing: If working with powdered Renierone, accurately weigh the required amount in a
ventilated enclosure to prevent inhalation of airborne particles.[3]

Dissolving: When preparing solutions, add the solvent to the powdered compound slowly to
avoid splashing.

Experimental Procedures: Conduct all experimental steps within the designated containment
area.

. Cleanup and Disposal Phase:

Decontamination: After completing the experiment, decontaminate all work surfaces with an
appropriate cleaning solution, such as a detergent solution followed by a disinfectant if
necessary.[5]

Waste Disposal: Segregate and dispose of all contaminated materials according to the
disposal plan outlined below.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. The outer
gloves should be removed first, followed by the gown, face shield, and inner gloves.
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» Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[7]

Disposal Plan for Renierone-Contaminated Waste

Proper disposal of Renierone and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure. All waste generated from handling
Renierone should be treated as hazardous chemical waste.

Disposal Container and .
Waste Type . Disposal Procedure
Labeling

Includes contaminated gloves,

Yellow Chemotherapy Waste gowns, bench paper, and other
Solid Waste Bin: Labeled "Hazardous disposable labware.[8] Place in
Chemical Waste" and a designated, puncture-
"Cytotoxic" resistant container with a
secure lid.
Collect all liquid waste
Hazardous Chemical Waste containing Renierone in a
Bottle: Labeled with the full clearly labeled, leak-proof
Liquid Waste chemical name "Renierone," container. Do not mix with
concentration, and hazard other chemical waste streams
symbols. unless compatibility is
confirmed.[9]
Puncture-Resistant Sharps Dispose of any contaminated
Sharps Waste Container: Labeled needles, syringes, or other
"Hazardous Sharps Waste" sharps in a designated sharps
and "Cytotoxic" container.[9]

General Disposal Procedures:
o All waste containers must be kept closed when not in use.[10]

« Do not overfill waste containers; leave at least one inch of headspace in liquid waste bottles.

[9]
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o Store waste in a designated, secure area away from general laboratory traffic.

» Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
office. Follow all institutional and local regulations for hazardous waste disposal.[9]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

Spill Response Workflow
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Spill Occurs

Secure the Area and Alert Others

Don Spill Response PPE

Contain Spill with Absorbent Material

Collect Contaminated Material

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report the Incident
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Caption: Step-by-step procedure for managing a Renierone spill.

Detailed Spill Protocol:
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e Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

[5]

e Don PPE: If not already wearing it, don the appropriate PPE, including double gloves, a
disposable gown, eye protection, and a respirator.[5]

» Contain the Spill: Use a chemical spill kit to absorb the spill. For liquid spills, cover with an
absorbent material. For solid spills, gently cover with damp absorbent pads to avoid raising
dust.

o Clean Up: Carefully collect all contaminated materials and place them in a designated
hazardous waste container.[5]

o Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating
solution.

o Dispose: Dispose of all cleanup materials as hazardous waste.

e Report: Report the spill to your laboratory supervisor and institutional EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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